1-[4-(3-Methylpiperidin-1-yl)phenyl]methanamine

• IUPAC Name: [4-(3-methylpiperidin-1-yl)phenyl]methanamine
• InChI: InChI=1S/C13H20N2/c1-11-3-2-8-15(10-11)13-6-4-12(9-14)5-7-13/h4-7,11H,2-3,8-10,14H2,1H3
• InChI Key: LEWCLURGXMYKCP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=CC=C(C=C2)CN
• Molecular Formula: C13H20N2
• DSSTOX Substance ID: DTXSID10589851
• Molecular Weight: 204.31 g/mol
• CAS RN: 486437-66-5

Description

1-(4-(3-Methylpiperidin-1-yl)phenyl)methanamine, also known as 1-MPM or 3-MPM, is a synthetic amine derived from the piperidine family. It is an organic compound with a molecular formula of C10H17N and a molecular weight of 155.25 g/mol. It has a white, crystalline solid appearance and is soluble in water, ethanol, and methanol. 1-MPM is a versatile compound, with a variety of applications in scientific research, drug development, and laboratory experiments.

Scientific Research Applications

1-[4-(3-Methylpiperidin-1-yl)phenyl]methanamine has a variety of applications in scientific research. It is used in the synthesis of other compounds, such as 1,4-diaminocyclohexane and 1,2-diaminocyclohexane. It is also used as a precursor in the synthesis of pharmaceuticals, such as the opioid antagonist naltrexone and the antipsychotic risperidone. Additionally, it is used in the synthesis of the anticonvulsant pregabalin and the anti-inflammatory drug celecoxib.

Mechanism of Action

1-[4-(3-Methylpiperidin-1-yl)phenyl]methanamine acts as an agonist of the serotonin 5-HT2A receptor, as well as an antagonist of the serotonin 5-HT2C receptor. It is also an agonist of the sigma-1 receptor, and has been shown to have antidepressant-like effects in animal models.
Biochemical and Physiological Effects
1-[4-(3-Methylpiperidin-1-yl)phenyl]methanamine has been shown to have antidepressant-like effects in animal models, and has been suggested to have potential therapeutic applications in the treatment of depression. It has also been shown to have anxiolytic-like effects in animal models, and has been suggested to have potential therapeutic applications in the treatment of anxiety. Additionally, it has been shown to have antinociceptive effects in animal models, and has been suggested to have potential therapeutic applications in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

1-[4-(3-Methylpiperidin-1-yl)phenyl]methanamine has a number of advantages for use in laboratory experiments. It is a readily available and cost-effective compound, and is relatively easy to synthesize. Additionally, it is a versatile compound, with a variety of applications in scientific research. However, there are certain limitations to its use in laboratory experiments. It has a relatively low solubility in water, making it difficult to use in aqueous solutions. Additionally, it has a low melting point, which can make it difficult to handle in certain experiments.

Future Directions

The potential applications of 1-[4-(3-Methylpiperidin-1-yl)phenyl]methanamine in scientific research and drug development are vast. Future research could focus on the development of new pharmaceuticals based on the compound, as well as the development of new synthesis methods for its production. Additionally, further research could be conducted into the biochemical and physiological effects of 1-[4-(3-Methylpiperidin-1-yl)phenyl]methanamine, and its potential therapeutic applications in the treatment of various diseases and disorders. Finally, further research could be conducted into the use of 1-[4-(3-Methylpiperidin-1-yl)phenyl]methanamine in the synthesis of other compounds, and the development of new laboratory experiments utilizing the compound.